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Compound of Interest

(R)-2-ethylpiperazine
dihydrochloride

Cat. No.: B585899

Compound Name:

An In-depth Technical Guide to (R)-2-ethylpiperazine dihydrochloride

This technical guide provides a comprehensive overview of the chemical properties, safety
information, and available data for (R)-2-ethylpiperazine dihydrochloride, tailored for
researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

(R)-2-ethylpiperazine dihydrochloride is a chiral organic compound. It is the dihydrochloride
salt form of (R)-2-ethylpiperazine, meaning two molecules of hydrogen chloride have been
reacted with the basic nitrogen centers of the piperazine ring. This salt form often enhances
stability and solubility in aqueous solutions compared to the free base.

Chemical Identifiers

A summary of the key identifiers for (R)-2-ethylpiperazine dihydrochloride is presented
below.
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Identifier Value Citation
2R)-2-ethylpiperazine

UPAC Name ((jih;drochlz:dz s

CAS Number 438050-07-8 [1]I2]

Molecular Formula CeH16CI2N2 [2]
VCKAKBROIJTVJI-

INChl Key

QYCVXMPOSA-N

[1]

Canonical SMILES

CC[C@H]1CNCCN1.CI.Cl

[3]

Synonyms

(2R)-2-Ethylpiperazine
Dihydrochloride

[2]

Physicochemical Properties

The quantitative physical and chemical properties are crucial for experimental design and

application.
Property Value Citation
Molecular Weight 187.11 g/mol [2]
Physical Form Solid [1]

Purity

Typically 295% (may vary by
supplier)

[1]

Storage Temperature

Room Temperature or 2-8°C

Refrigerator

[1](2]

Shipping Conditions

Ambient

[2]

Safety and Handling

(R)-2-ethylpiperazine dihydrochloride is classified as a hazardous substance. Adherence to

safety protocols is essential when handling this chemical.
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GHS Hazard Information

The compound is associated with the following hazard statements according to the Globally
Harmonized System (GHS).[1][4]

Code Hazard Statement

H302 Harmful if swallowed.[1][4]

H315 Causes skin irritation.[1][4]

H319 Causes serious eye irritation.[1][4]
H335 May cause respiratory irritation.[1][4]

GHS Precautionary Statements

Recommended precautionary measures for handling this compound include the following.[1][4]

Code Precautionary Statement

Avoid breathing

P261 _

dust/fume/gas/mist/vapors/spray.[1][4]
P280 Wear protective gloves/protective clothing/eye

protection/face protection.[1][4]

IF SWALLOWED: Call a POISON CENTER or
P301+P312 L

doctor/physician if you feel unwell.[1]

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.[1][4]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][4]

Personal protective equipment (PPE), including lab coats, gloves, and safety goggles, should
be worn at all times.[5][6] Work should be conducted in a well-ventilated area or under a
chemical fume hood.[6][7]
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Experimental Protocols & Data

Detailed, peer-reviewed experimental protocols for the specific synthesis or analysis of (R)-2-
ethylpiperazine dihydrochloride are not readily available in public literature. Commercial
suppliers note that they may not perform extensive analytical data collection for this product
and that the buyer is responsible for confirming identity and purity. However, a general workflow

for quality control and characterization can be proposed.

General Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control (QC) analysis of a
chemical standard like (R)-2-ethylpiperazine dihydrochloride. This process ensures the
identity, purity, and integrity of the compound before its use in research or development.

Final Disposition

Material Reception & Initial Checks Analytical Testing Fails Specs

" Visual Inspection Documentation Review Identity Confirmation Purity Assessment Enantiomeric Purity
Receive Chemical Batch (Color, Form) H (CoA, MSDS) ‘4" (FTIR, NMR) (HPLC.LC-MS) | | (ChialHpLe) | 7| DAt Review & Analysis

Click to download full resolution via product page

Caption: General workflow for chemical quality control.

Spectroscopic Analysis

Some suppliers indicate the availability of spectroscopic data such as FTIR, *H NMR, and 13C
NMR for this compound.[2] While the raw data and acquisition parameters are not provided,
these techniques are fundamental for structural elucidation and confirmation.

e 1H NMR (Proton Nuclear Magnetic Resonance): Would be used to confirm the presence of
the ethyl group and the piperazine ring protons, and their respective chemical environments.
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¢ 13C NMR (Carbon-13 Nuclear Magnetic Resonance): Would identify the number of unique
carbon atoms in the molecule, corresponding to the ethyl group and the piperazine ring.

¢ FTIR (Fourier-Transform Infrared Spectroscopy): Would show characteristic absorption
bands for N-H bonds (in the salt form), C-H bonds, and C-N bonds.

Chemical Relationships

The relationship between the (R)-2-ethylpiperazine free base and its hydrochloride salts is a
fundamental acid-base equilibrium. The nitrogen atoms on the piperazine ring are basic and
can be protonated by acids like hydrochloric acid (HCI).

(R)-2-Ethylpiperazine
(Free Base)
CeH14N2

+ 1 HCIF 1 HCI

(R)-2-Ethylpiperazine
Monohydrochloride
CsH15CIN:2

(R)-2-Ethylpiperazine
Dihydrochloride
CsH16Cl2N2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [(R)-2-ethylpiperazine dihydrochloride chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585899#r-2-ethylpiperazine-dihydrochloride-

chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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